(4-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}-1,4-oxazepan-6-yl)methanol

• IUPAC Name: [4-[[2-(3-methylphenyl)pyrimidin-5-yl]methyl]-1,4-oxazepan-6-yl]methanol
• InChI: InChI=1S/C18H23N3O2/c1-14-3-2-4-17(7-14)18-19-8-15(9-20-18)10-21-5-6-23-13-16(11-21)12-22/h2-4,7-9,16,22H,5-6,10-13H2,1H3
• InChI Key: XMIMEVVIWBAFAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC=C(C=N2)CN3CCOCC(C3)CO
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules similar to "(4-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}-1,4-oxazepan-6-yl)methanol" often involves multi-step chemical reactions. For example, compounds like (7-Aryl-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidin-6-yl)(phenyl)methanones can be synthesized through three-component condensation under solvent-free conditions, indicating a potential approach for synthesizing related compounds (Gein et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds similar to the one can be intricate, with specific conformations and interactions within the crystal lattice. For instance, the crystal structure of (13-Methyl-1,4,7,8,13,13b-hexahydro[1',2']oxazepino[2',3':1,2]-pyrido[3,4-b]indol-1-yl)methanol revealed molecules adopting almost planar conformations, except for the terminal seven-membered oxazepine ring, stabilized by intermolecular hydrogen bonds and stacking interactions (Ohishi et al., 1995).

Scientific Research Applications

Synthesis and Characterization

Research in the field of organic chemistry often focuses on the synthesis and characterization of novel compounds with potential biological activities. For example, the study by Gein et al. (2020) details the synthesis of (7-Aryl-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidin-6-yl)(phenyl)methanones, achieved through a three-component condensation process. This kind of research highlights the ongoing efforts to create new molecules with specific properties for further application in various fields, including medicinal chemistry and material science (Gein et al., 2020).

Electronic and Optical Properties

The investigation of electronic and optical properties of compounds is crucial for their application in fields like nonlinear optics (NLO) and electronics. Hussain et al. (2020) conducted a study on thiopyrimidine derivatives, demonstrating their significant NLO properties and potential for optoelectronic applications. Such studies are essential for understanding how structural variations in compounds can influence their physical properties and suitability for high-tech applications (Hussain et al., 2020).

Biological Activities

The biological activity of heterocyclic compounds, especially those containing the pyrimidine ring, is of considerable interest in medicinal chemistry. Katariya et al. (2021) explored the synthesis of novel heterocyclic compounds showing promising anticancer and antimicrobial activities. These findings underscore the potential of such compounds in drug development and the fight against diseases (Katariya et al., 2021).